N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C20H14FN3OS/c21-16-8-9-17-18(11-16)26-20(23-17)24(13-14-5-4-10-22-12-14)19(25)15-6-2-1-3-7-15/h1-12H,13H2
• InChI Key: NLLPMEBEZPLDIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C20H14FN3OS
• Molecular Weight: 363.4 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, also known as FSBT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

VEGFR-2 Inhibition for Cancer Therapy

Substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, structurally related to the compound , have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds exhibit significant enzyme selectivity, favorable pharmacokinetic properties, and robust efficacy in human lung and colon carcinoma xenograft models, highlighting their potential in cancer therapy (Borzilleri et al., 2006).

Antimicrobial Activity

Studies on derivatives of benzothiazoles, including compounds similar to "N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide," have demonstrated antimicrobial activity. These synthesized compounds showed good to moderate activity against selected bacterial and fungal microbial strains, offering a new pathway towards designing more potent antimicrobial agents (Anuse et al., 2019).

Cancer Cell Line Targeting

Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and related compounds have shown cytotoxicity against various cancer cell lines, including Colo205, U937, MCF7, and A549. These compounds exhibit promising anti-cancer activity by inducing G2/M cell cycle arrest and activating p53 pathways, suggesting their utility in designing novel anticancer therapies (Kumbhare et al., 2014).

Anticancer Agents Development

Compounds similar in structure to "N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide" have been synthesized and evaluated for their cytotoxic activity against human cancer cell lines, acting as tubulin polymerization inhibitors. This research points towards the development of potent anticancer agents that could selectively target cancer cells, leading to apoptotic cell death (Kamal et al., 2014).

Fluorescent Probes for Iron Ions Detection

Novel iron ion fluorescent probes based on benzothiazole and picolylamine derivatives, related to the compound , have been designed and synthesized. These probes exhibit excellent selectivity for iron ions, providing a useful tool for the detection of Fe3+ in solutions. This application is crucial for studies in environmental science and biochemistry where iron ion concentration is a key parameter (Wei, 2012).